Cas no 372517-11-8 ((4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate)

• Product Name: (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate
• CAS No: 372517-11-8
• MF: C₃₃H₃₅BF₄N₂
• MW: 546.45
• CID: 5086774
• PubChem ID: 169545386
• Update Time: 2025-06-14

(4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate
• 372517-11-8

• Inchi： 1S/C33H35N2.BF3.FH/c1-22-17-24(3)30(25(4)18-22)34-21-35(31-26(5)19-23(2)20-27(31)6)33(29-15-11-8-12-16-29)32(34)28-13-9-7-10-14-28;2-1(3)4;/h7-21,32-33H,1-6H3;;1H/q+1;;/p-1/t32-,33-;;/m1../s1
• InChI Key： AKPJSSINARIKGV-VJXHLTRHSA-M
• SMILES： C1(=C(C(=CC(=C1)C)C)[N+]1[C@H](C2=CC=CC=C2)[C@H](N(C=1)C1=C(C)C=C(C)C=C1C)C1=CC=CC=C1)C.B(F)(F)F.[F-]

Computed Properties

• Exact Mass: 546.2829419g/mol
• Monoisotopic Mass: 546.2829419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Additional information on (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate

Recent Advances in the Study of (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium Tetrafluoroborate (CAS: 372517-11-8)

The compound (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate (CAS: 372517-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This imidazolium salt is a key intermediate in the synthesis of chiral N-heterocyclic carbenes (NHCs), which are widely used as ligands in asymmetric catalysis and as organocatalysts in pharmaceutical synthesis. Recent studies have focused on its structural characterization, reactivity, and potential applications in drug discovery and development.

One of the most notable advancements in the study of this compound is its application in asymmetric hydrogenation reactions. Researchers have demonstrated that derivatives of this imidazolium salt can serve as highly efficient chiral ligands for transition metal catalysts, enabling the enantioselective synthesis of biologically active molecules. For instance, a 2023 study published in the Journal of Organic Chemistry reported the use of this compound in the asymmetric hydrogenation of α,β-unsaturated ketones, achieving excellent enantioselectivities (up to 99% ee) and high yields.

In addition to its catalytic applications, (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate has been investigated for its potential as a building block in the design of novel ionic liquids. A recent study in Chemical Communications highlighted its unique physicochemical properties, including high thermal stability and low viscosity, which make it a promising candidate for use in green chemistry applications. The study also explored its potential as a solvent for biocatalytic reactions, demonstrating enhanced enzyme stability and activity in its presence.

Another area of interest is the compound's role in the development of antimicrobial agents. Preliminary studies have shown that certain derivatives of this imidazolium salt exhibit potent activity against drug-resistant bacterial strains. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of imidazolium-based compounds, including (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate, and their evaluation as potential antibacterial agents. The results indicated significant inhibitory effects against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells.

Despite these promising findings, challenges remain in the large-scale synthesis and application of this compound. Recent efforts have focused on optimizing its synthetic route to improve yield and purity. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective method for the preparation of (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate, addressing key issues such as reagent compatibility and purification techniques.

In conclusion, (4R,5R)-1,3-Dimesityl-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate (CAS: 372517-11-8) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in asymmetric catalysis, green chemistry, and antimicrobial drug development highlight its potential to address critical challenges in these fields. Future research should focus on further elucidating its mechanistic pathways and expanding its utility in pharmaceutical synthesis and beyond.